Cas no 27892-99-5 (Benzene,1-nitro-3-[2-(4-nitrophenyl)ethenyl]-)

• Product Name: Benzene,1-nitro-3-[2-(4-nitrophenyl)ethenyl]-
• CAS No: 27892-99-5
• MF: C₁₄H₁₀N₂O₄
• MW: 270.240203380585
• CID: 273912
• PubChem ID: 5377857
• Update Time: 2025-04-19

Benzene,1-nitro-3-[2-(4-nitrophenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-nitro-3-[2-(4-nitrophenyl)ethenyl]-
• 1-nitro-3-[(E)-2-(4-nitrophenyl)ethenyl]benzene
• (E)-1-Nitro-3-(2-(4-nitrophenyl)ethenyl)benzene
• 3,4'-Dinitrostilbene
• CCRIS 8545
• Benzene, 1-nitro-3-(2-(4-nitrophenyl)ethenyl)-, (E)-
• BDBM50322057
• PD181488
• CHEMBL1173131
• 1-Nitro-3-[(E)-2-(4-nitrophenyl)vinyl]benzene
• DTXSID401031424
• WMOGPQFWQAXCTI-SNAWJCMRSA-N
• 51042-51-4
• 1-Nitro-3-[2-[4-nitrophenyl]ethenyl]benzene
• 27892-99-5
• 3-Nitro-4''-nitro-trans-stilbene
• Benzene, 1-nitro-3-(2-(4-nitrophenyl)ethenyl)-
• Stilbene, 3,4'-dinitro-
• 1-Nitro-3-[(E)-2-(4-nitrophenyl)ethenyl]benzene #
• (E)-3,4'-Dinitrostilbene

• Inchi： 1S/C14H10N2O4/c17-15(18)13-8-6-11(7-9-13)4-5-12-2-1-3-14(10-12)16(19)20/h1-10H/b5-4+
• InChI Key： WMOGPQFWQAXCTI-SNAWJCMRSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)/C=C/C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 270.064057
• Monoisotopic Mass: 270.064057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6
• XLogP3: 3.8

Experimental Properties

• Density: 1.376
• Boiling Point: 413.7°Cat760mmHg
• Flash Point: 195.8°C